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Compound of Interest

Compound Name: 3-Methoxyphenyl isothiocyanate

Cat. No.: B1266629

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxyphenyl isothiocyanate (3-MPI) is an aromatic isothiocyanate, a class of organic
compounds characterized by the -N=C=S functional group. Isothiocyanates are of significant
interest in the scientific community due to their presence in cruciferous vegetables and their
wide-ranging biological activities, including anticancer, anti-inflammatory, and antioxidant
properties. While extensive research has been conducted on isothiocyanates like sulforaphane
and benzyl isothiocyanate, the specific biological profile of 3-Methoxyphenyl isothiocyanate
IS an emerging area of investigation. This technical guide provides a comprehensive overview
of the currently available data on the biological activities of 3-MPI, with a focus on its anti-
inflammatory and cholinesterase inhibitory effects. This document aims to serve as a valuable
resource for researchers and professionals in drug discovery and development by
consolidating quantitative data, detailing experimental methodologies, and visualizing key
pathways.

Physicochemical Properties
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Property Value

CAS Number 3125-64-2[1]

Molecular Formula CsH7NOS[1]

Molecular Weight 165.21 g/mol [1]

Appearance Clear colorless to yellow liquid
Boiling Point 129 °C at 11 mmHg[1]
Density 1.179 g/mL at 25 °C[1]
Refractive Index n20/D 1.64[1]

Biological Activities of 3-Methoxyphenyl
Isothiocyanate

Current research indicates that 3-Methoxyphenyl isothiocyanate possesses notable anti-
inflammatory, cholinesterase inhibitory, and antioxidant activities.

Anti-inflammatory Activity

3-Methoxyphenyl isothiocyanate has demonstrated significant anti-inflammatory properties,
primarily through the inhibition of the cyclooxygenase-2 (COX-2) enzyme. COX-2 is a key
enzyme in the inflammatory pathway, responsible for the synthesis of prostaglandins.

Quantitative Data: COX-2 Inhibition

Compound Concentration Percent Inhibition

3-Methoxyphenyl
, _ 50 uM ~99%
isothiocyanate

This data highlights 3-MPI as a potent inhibitor of the COX-2 enzyme.

Cholinesterase Inhibition
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3-Methoxyphenyl isothiocyanate has also been identified as an inhibitor of cholinesterase
enzymes, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Inhibition
of these enzymes is a key therapeutic strategy for conditions such as Alzheimer's disease.

Quantitative Data: Cholinesterase Inhibition

Enzyme Concentration Percent Inhibition

Butyrylcholinesterase (BChE) 1.14 mM 49.2%

Acetylcholinesterase (AChE) 1.14 mM 61.4%
Antioxidant Activity

The antioxidant potential of 3-Methoxyphenyl isothiocyanate has been evaluated using the
DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Quantitative Data: Antioxidant Activity

Assay ICso0 Value

DPPH Radical Scavenging 1.16 mM

Potential Anticancer Activity: An Area for Future
Research

While many isothiocyanates are recognized for their anticancer properties, there is currently a
notable lack of specific data on the cytotoxic effects of 3-Methoxyphenyl isothiocyanate
against cancer cell lines. The general mechanism of anticancer action for isothiocyanates
involves the induction of apoptosis (programmed cell death), cell cycle arrest, and modulation
of key signaling pathways. For illustrative purposes, data from closely related and well-studied
isothiocyanates are presented below. It is crucial to note that these data do not directly
represent the activity of 3-Methoxyphenyl isothiocyanate and should be considered as a
basis for future investigation.

lllustrative Quantitative Data: Anticancer Activity of Related Isothiocyanates
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Isothiocyanate Cancer Cell Line ICso0 Value Reference
Sulforaphane SKM-1 (Human AML) 7.0-8.0 uM [2]

Benzyl isothiocyanate ~ SKM-1 (Human AML) 4.0-5.0 uM [2]
Phenethyl CasSki (Cervical

_ _ ~18 uM (at 24h) [3]
isothiocyanate Cancer)

Mechanisms of Action: Inferred from the
Isothiocyanate Class

The precise molecular mechanisms of 3-Methoxyphenyl isothiocyanate are still under
investigation. However, based on the well-documented activities of other isothiocyanates,
several key signaling pathways are likely to be involved.

Apoptosis Induction

Isothiocyanates are known to induce apoptosis in cancer cells through both intrinsic and
extrinsic pathways.[4][5] This often involves the activation of caspase enzymes, which are key
executioners of apoptosis.
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Caption: Inferred apoptotic pathway for isothiocyanates.

Anti-inflammatory Signaling

The anti-inflammatory effects of isothiocyanates are often mediated by the inhibition of pro-

inflammatory signaling pathways such as the NF-kB pathway, leading to reduced expression of
inflammatory mediators like COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methoxyphenyl isothiocyanate 98 3125-64-2 [sigmaaldrich.com]

2. Sulforaphane and Benzyl Isothiocyanate Suppress Cell Proliferation and Trigger Cell
Cycle Arrest, Autophagy, and Apoptosis in Human AML Cell Line [mdpi.com]

o 3. Phenethyl Isothiocyanate Induces Apoptosis Through ROS Generation and Caspase-3
Activation in Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Chemopreventive isothiocyanates induce apoptosis and caspase-3-like protease activity -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. Phenethyl Isothiocyanate Induces Apoptosis Through ROS Generation and Caspase-3
Activation in Cervical Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unveiling the Bioactive Potential of 3-Methoxyphenyl
Isothiocyanate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1266629#biological-activity-of-3-methoxyphenyl-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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